(2E)-3-[2-(3-methylphenoxy)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]-2-(morpholin-4-ylcarbonyl)prop-2-enenitrile

• Molecular Formula: C23H20N4O4
• Molecular Weight: 416.4 g/mol
• IUPAC Name: (E)-3-[2-(3-methylphenoxy)-4-oxopyrido[1,2-a]pyrimidin-3-yl]-2-(morpholine-4-carbonyl)prop-2-enenitrile
• InChI: InChI=1S/C23H20N4O4/c1-16-5-4-6-18(13-16)31-21-19(23(29)27-8-3-2-7-20(27)25-21)14-17(15-24)22(28)26-9-11-30-12-10-26/h2-8,13-14H,9-12H2,1H3/b17-14+
• InChI Key: YFEFTUVUXZCWOE-SAPNQHFASA-N
• Isomeric SMILES: CC1=CC(=CC=C1)OC2=C(C(=O)N3C=CC=CC3=N2)/C=C(\C#N)/C(=O)N4CCOCC4
• Canonical SMILES: CC1=CC(=CC=C1)OC2=C(C(=O)N3C=CC=CC3=N2)C=C(C#N)C(=O)N4CCOCC4

Description

(2E)-3-[2-(3-methylphenoxy)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]-2-(morpholin-4-ylcarbonyl)prop-2-enenitrile is a complex organic compound that belongs to the class of pyrido[1,2-a]pyrimidines This compound is characterized by its unique structure, which includes a pyrido[1,2-a]pyrimidine core, a morpholine ring, and a nitrile group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (2E)-3-[2-(3-methylphenoxy)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]-2-(morpholin-4-ylcarbonyl)prop-2-enenitrile typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the pyrido[1,2-a]pyrimidine core: This can be achieved through the cyclization of appropriate precursors under acidic or basic conditions.

Introduction of the 3-methylphenoxy group: This step often involves nucleophilic substitution reactions.

Attachment of the morpholine ring: This can be done through amide bond formation using coupling reagents like EDCI or DCC.

Formation of the nitrile group: This is typically achieved through dehydration reactions using reagents like phosphorus oxychloride (POCl3).

Industrial Production Methods: Industrial production of this compound may involve optimization of the above synthetic routes to enhance yield and purity. Techniques such as continuous flow chemistry and automated synthesis can be employed to scale up the production process.

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the phenoxy and pyrimidine moieties.

Reduction: Reduction reactions can target the nitrile group, converting it to an amine.

Substitution: The compound can participate in nucleophilic and electrophilic substitution reactions, especially at the aromatic rings.

Common Reagents and Conditions:

Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used.

Reduction: Catalytic hydrogenation or reagents like lithium aluminum hydride (LiAlH4) are common.

Substitution: Halogenating agents, nucleophiles, and electrophiles under appropriate conditions.

Major Products:

Oxidation: Formation of quinones or other oxidized derivatives.

Reduction: Formation of primary or secondary amines.

Substitution: Various substituted derivatives depending on the reagents used.

Chemistry:

• Used as a building block for the synthesis of more complex molecules.
• Employed in the study of reaction mechanisms and synthetic methodologies.

Biology:

• Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine:

• Explored as a potential therapeutic agent due to its unique structural features.

Industry:

• Utilized in the development of advanced materials, such as polymers and coatings.

Mechanism of Action

The mechanism of action of (2E)-3-[2-(3-methylphenoxy)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]-2-(morpholin-4-ylcarbonyl)prop-2-enenitrile is not fully understood but is believed to involve interactions with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Pathways involved could include signal transduction, gene expression, and metabolic processes.

Comparison with Similar Compounds

• (2E)-3-[2-(4-methylphenoxy)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]-2-(morpholin-4-ylcarbonyl)prop-2-enenitrile
• (2E)-3-[2-(3-chlorophenoxy)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]-2-(morpholin-4-ylcarbonyl)prop-2-enenitrile

Comparison:

• The presence of different substituents on the phenoxy group (e.g., methyl, chloro) can significantly alter the compound’s chemical reactivity and biological activity.
• The unique combination of the pyrido[1,2-a]pyrimidine core and the morpholine ring in (2E)-3-[2-(3-methylphenoxy)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]-2-(morpholin-4-ylcarbonyl)prop-2-enenitrile distinguishes it from other similar compounds, potentially offering unique properties and applications.